1-(4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)propan-1-one

• IUPAC Name: 1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C16H21N3OS/c1-4-14(20)18-7-9-19(10-8-18)16-17-15-12(3)11(2)5-6-13(15)21-16/h5-6H,4,7-10H2,1-3H3
• InChI Key: PMFUAJBWSWCZHE-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCN(CC1)C2=NC3=C(S2)C=CC(=C3C)C
• Molecular Formula: C16H21N3OS
• Molecular Weight: 303.4 g/mol

Description

Thiazoles are a type of organic compound that have a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. They are part of the azole heterocycles, which also include imidazoles and oxazoles. Thiazoles are found in many biologically active compounds, such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drugs).

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antimicrobial Applications

• Synthesis and Antimicrobial Activity : Novel thiazolidinone and thiazole derivatives, including compounds with structural similarity to 1-(4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)propan-1-one, have been synthesized and evaluated for antimicrobial activity. These compounds showed significant activity against a variety of bacteria and fungi, indicating potential as antimicrobial agents (Patel, Kumari, & Patel, 2012).

Anticancer Applications

• Anticancer Evaluation of Thiazoles : Research on polyfunctional substituted 1,3-thiazoles, including compounds with piperazine substituents, has demonstrated anticancer activity across various cancer cell lines, suggesting potential for the development of new anticancer drugs (Turov, 2020).

Antibacterial and Biofilm Inhibition

• Bacterial Biofilm Inhibitors : Studies on novel bis(pyrazole-benzofuran) hybrids possessing piperazine linkers have highlighted their potency as bacterial biofilm inhibitors and MurB enzyme inhibitors, offering a new approach to combating bacterial infections and resistance (Mekky & Sanad, 2020).

Antidepressant and Serotonin Modulating Agents

• Dual Action at Serotonin Receptors : Research into benzo[b]thiophene derivatives with piperazine linkers has revealed compounds with dual action at 5-HT1A serotonin receptors and serotonin transporter, indicating potential applications as antidepressants (Orus et al., 2002).

Antimicrobial and Anti-Proliferative Activities

• Synthesis and Biological Evaluation : The synthesis and evaluation of 1,3,4-Oxadiazole N-Mannich bases, including derivatives with piperazine linkers, have shown antimicrobial and anti-proliferative activities against various cancer cell lines, suggesting a multifunctional therapeutic potential (Al-Wahaibi et al., 2021).

Future Directions

Thiazole derivatives continue to be a subject of interest in medicinal chemistry research due to their diverse biological activities. Future research may focus on designing and developing new thiazole derivatives with improved efficacy and lesser side effects.